Cas no 1805660-23-4 (Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate
• CAS No: 1805660-23-4
• MF: C₁₃H₁₁F₄NO₃
• MW: 305.224957704544
• CID: 4943840
• Update Time: 2025-06-14

Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H11F4NO3/c1-2-20-10(19)5-8-7(6-18)3-4-9(21-13(16)17)11(8)12(14)15/h3-4,12-13H,2,5H2,1H3
• InChI Key： RTMZFDXHWYKANN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C#N)C=1CC(=O)OCC)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 396
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate (CAS No. 1805660-23-4)

Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate (CAS No. 1805660-23-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's molecular structure incorporates cyano, difluoromethoxy, and difluoromethyl groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in its role as an intermediate in the development of novel bioactive molecules, including enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where researchers seek to minimize environmental impact while maximizing efficiency. The compound's CAS No. 1805660-23-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed applications of Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate is its potential use in drug discovery. The difluoromethoxy and difluoromethyl moieties are known to improve the lipophilicity and membrane permeability of drug candidates, making them more effective in targeting specific biological pathways. Additionally, the cyano group offers a versatile handle for further chemical modifications, enabling the synthesis of diverse derivatives with tailored properties.

The compound's synthesis and characterization have been topics of interest in peer-reviewed journals, with emphasis on optimizing yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and assess its quality. These analytical methods are critical for ensuring reproducibility in research and industrial-scale production, addressing common queries like "How to synthesize Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate?" and "What are the spectroscopic properties of CAS No. 1805660-23-4?".

Beyond pharmaceuticals, Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate has potential applications in agrochemicals, particularly in the design of next-generation pesticides and herbicides. The incorporation of fluorine atoms enhances the compound's resistance to degradation, prolonging its efficacy in field conditions. This aligns with the global push for precision agriculture and reduced environmental footprint, topics frequently explored in scientific and policy discussions.

In conclusion, Ethyl 6-cyano-3-difluoromethoxy-2-(difluoromethyl)phenylacetate (CAS No. 1805660-23-4) represents a promising candidate for multidisciplinary research, bridging gaps between medicinal chemistry, material science, and sustainable development. Its unique structural attributes and broad applicability make it a subject of ongoing investigation, with future studies likely to uncover even more innovative uses for this versatile compound.